Cas no 1261916-34-0 (2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide)

• Product Name: 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide
• CAS No: 1261916-34-0
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD18312402
• CID: 2763253
• PubChem ID: 53218112
• Update Time: 2025-10-28

2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• DTXSID30683103
• MFCD18312402
• 2-(3-CARBAMOYL-4-CHLOROPHENYL)-3-HYDROXYPYRIDINE
• 1261916-34-0
• 2-(3-Carbamoyl-4-chlorophenyl)-3-hydroxypyridine, 95%
• 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide

• MDL： MFCD18312402
• Inchi： 1S/C12H9ClN2O2/c13-9-4-3-7(6-8(9)12(14)17)11-10(16)2-1-5-15-11/h1-6,16H,(H2,14,17)
• InChI Key： WNODUQWFHXGPLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 248.0352552Da
• Monoisotopic Mass: 248.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide

Comprehensive Overview of 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide (CAS No. 1261916-34-0)

2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide, identified by its CAS number 1261916-34-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide core with a hydroxypyridine moiety, making it particularly valuable in medicinal chemistry applications. Researchers frequently search for information about 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide synthesis, 1261916-34-0 applications, and hydroxypyridine derivatives, reflecting its growing importance in drug discovery.

The compound's molecular formula is C₁₂H₉ClN₂O₂, with a molecular weight of 248.66 g/mol. Its structural features include a chloro-substituted benzene ring connected to a 3-hydroxypyridine group through an amide linkage. This particular arrangement contributes to its potential as a kinase inhibitor scaffold, a topic frequently searched in relation to cancer research compounds and targeted therapy development. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its ability to interact with biological targets.

In pharmaceutical applications, 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide has shown promise as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its potential in developing JAK-STAT pathway inhibitors, a hot topic in autoimmune disease treatment research. The compound's hydroxypyridine component is particularly interesting to medicinal chemists, as this heterocycle frequently appears in FDA-approved drugs, leading to frequent searches for hydroxypyridine medicinal chemistry and heterocyclic drug design.

The synthesis of CAS 1261916-34-0 typically involves multi-step organic reactions, with researchers often searching for 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide preparation methods and benzamide derivative synthesis. Common approaches include palladium-catalyzed coupling reactions between appropriately substituted pyridine and benzene precursors, followed by selective functional group transformations. The compound's purity and characterization are crucial for research applications, making 1261916-34-0 analytical methods another common search term among quality control specialists.

From a commercial perspective, 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide is primarily supplied to pharmaceutical and biotechnology companies engaged in drug discovery programs. Market analysts note growing interest in small molecule drug intermediates, with this compound representing a niche but important segment. The global demand for specialty benzamide derivatives has been steadily increasing, particularly in regions with strong pharmaceutical research infrastructure like North America, Europe, and parts of Asia.

Recent scientific literature highlights the compound's potential in addressing current challenges in precision medicine and personalized therapeutics - two of the most searched topics in contemporary medical research. Its structural features make it amenable to various modifications, allowing medicinal chemists to explore structure-activity relationships (SAR) for specific biological targets. This has led to increased searches for 1261916-34-0 SAR studies and molecular modification strategies among research professionals.

Quality specifications for CAS 1261916-34-0 typically require high purity levels (>98%), with rigorous testing for residual solvents and heavy metals. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for characterization, reflecting the pharmaceutical industry's stringent quality standards. Researchers often look for information about 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide purity standards and pharmaceutical intermediate specifications when sourcing this material.

Environmental and safety considerations for handling 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's physicochemical properties and stability data are frequently searched topics by EHS (environmental health and safety) professionals in research institutions.

Looking forward, the applications of 1261916-34-0 are expected to expand as research into targeted therapies continues to advance. The compound's versatility as a building block for more complex structures positions it well in the growing field of fragment-based drug discovery, another trending topic in pharmaceutical R&D. Its relevance to current research priorities ensures continued interest from both academic and industrial research communities worldwide.

For researchers working with 2-Chloro-5-(3-hydroxypyridin-2-yl)benzamide, proper storage conditions (typically room temperature in a dry environment) and handling procedures are essential to maintain compound integrity. Technical inquiries often focus on 1261916-34-0 solubility data and compatibility with various solvents, important considerations for experimental design in medicinal chemistry programs.